Cas no 4919-37-3 (4-Hydroxy-3,5-dimethylbenzoic acid)
4-Hydroxy-3,5-dimethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3,5-dimethylbenzoic acid
- Syringic acid
- 3,5-Dimethyl-4-hydroxybenzoic acid
- 4-Hydroxy-3,5-dimethyl-benzoesaeure
- 4-hydroxy-3,5-dimethyl-benzoic acid
- 4-Oxy-3.5-dimethyl-benzol-carbonsaeure-(1)
- 4-Oxy-symm.-m-xylylsaeure
- 2,6-Dimethyl-4-carboxyphenol
- NSC68319
- Benzoic acid, 4-hydroxy-3,5-dimethyl-
- OMNHTTWQSSUZHO-UHFFFAOYSA-N
- PubChem16247
- KSC496E2B
- OMNHTTWQSSUZHO-UHFFFAOYSA-
- 3.5-dimethyl-4-hydroxybenzoic acid
- SBB071415
- 6672AB
- CL8058
- 3,5-dimethyl-4-hydroxy-benzoic acid
- A
- AKOS009159309
- 4919-37-3
- InChI=1/C9H10O3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
- SY048466
- CS-W017872
- NSC-68319
- DS-12602
- H0938
- NS00031867
- SCHEMBL348297
- EN300-258197
- DTXSID20197704
- 4-hydroxy-3,5-dimethylbenzoicacid
- AMY27819
- FT-0614671
- 3.5-Di-methyl-4-hydroxy-benzoic acid
- NSC 68319
- AE-562/40231541
- MFCD00016536
- 2,6-Dimethyl-4-carboxyphenol; 3,5-Dimethyl-4-hydroxybenzoic Acid; 4-Hydroxy-3,5-dimethylbenzoic Acid; NSC 68319
- DB-051610
- DTXCID40120195
-
- MDL: MFCD00016536
- Inchi: 1S/C9H10O3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
- InChI Key: OMNHTTWQSSUZHO-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(C(=O)O)=CC=1C
- BRN: 2576289
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 166.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.9
- Topological Polar Surface Area: 57.5
Experimental Properties
- Color/Form: powder
- Density: 1.1708 (rough estimate)
- Melting Point: 221.0 to 226.0 deg-C
- Boiling Point: 331.3°C at 760 mmHg
- Flash Point: 168.4°C
- Refractive Index: 1.5500 (estimate)
- Solubility: Soluble in methanol.
- PSA: 57.53000
- LogP: 1.70720
- Solubility: Uncertain
4-Hydroxy-3,5-dimethylbenzoic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: R36/37/38
- Safety Instruction: S37/39-S26
- RTECS:DG8997500
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
- Storage Condition:Sealed in dry,Room Temperature
4-Hydroxy-3,5-dimethylbenzoic acid Customs Data
- HS CODE:2918290000
- Customs Data:
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
4-Hydroxy-3,5-dimethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157776-25g |
4-Hydroxy-3,5-dimethylbenzoic acid |
4919-37-3 | 95+% | 25g |
$192 | 2021-06-17 | |
| Chemenu | CM157776-100g |
4-Hydroxy-3,5-dimethylbenzoic acid |
4919-37-3 | 95+% | 100g |
$456 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H123883-1g |
4-Hydroxy-3,5-dimethylbenzoic acid |
4919-37-3 | 98% | 1g |
¥44.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H123883-25g |
4-Hydroxy-3,5-dimethylbenzoic acid |
4919-37-3 | 98% | 25g |
¥704.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H123883-5g |
4-Hydroxy-3,5-dimethylbenzoic acid |
4919-37-3 | 98% | 5g |
¥176.90 | 2023-09-02 | |
| Alichem | A010009819-250mg |
3,5-Dimethyl-4-hydroxybenzoic acid |
4919-37-3 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A010009819-500mg |
3,5-Dimethyl-4-hydroxybenzoic acid |
4919-37-3 | 97% | 500mg |
$847.60 | 2023-09-01 | |
| Alichem | A010009819-1g |
3,5-Dimethyl-4-hydroxybenzoic acid |
4919-37-3 | 97% | 1g |
$1475.10 | 2023-09-01 | |
| Apollo Scientific | OR936362-10g |
4-Hydroxy-3,5-dimethylbenzoic acid |
4919-37-3 | 97% | 10g |
£78.00 | 2023-09-01 | |
| Apollo Scientific | OR936362-25g |
4-Hydroxy-3,5-dimethylbenzoic acid |
4919-37-3 | 98+% | 25g |
£124.00 | 2025-02-20 |
4-Hydroxy-3,5-dimethylbenzoic acid Related Literature
-
Christophe Boldron,?eniz ?zalp-Yaman,Patrick Gamez,Duncan M. Tooke,Anthony L. Spek,Jan Reedijk Dalton Trans. 2005 3535
-
Diana Catalina Palacio Lozano,Hugh E. Jones,Mark P. Barrow,Martin Wills RSC Adv. 2023 13 17727
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
Additional information on 4-Hydroxy-3,5-dimethylbenzoic acid
Comprehensive Overview of 4-Hydroxy-3,5-dimethylbenzoic acid (CAS No. 4919-37-3): Properties, Applications, and Industry Insights
4-Hydroxy-3,5-dimethylbenzoic acid (CAS 4919-37-3), also known as 3,5-dimethyl-4-hydroxybenzoic acid, is a versatile organic compound widely utilized in pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure features a benzoic acid core substituted with hydroxyl and methyl groups at specific positions, granting it unique chemical properties. This article delves into its synthesis, industrial relevance, and emerging trends, addressing frequently searched queries like "4-Hydroxy-3,5-dimethylbenzoic acid uses" and "CAS 4919-37-3 solubility."
The compound’s physicochemical properties include a white crystalline appearance, moderate solubility in polar solvents like ethanol, and a melting point range of 210–215°C. Researchers often investigate its stability under thermal conditions (a trending topic in material science forums) and its role as an intermediate in synthesizing antioxidants. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable production methods.
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Environmental and safety profiles of 4919-37-3 are rigorously evaluated. While not classified as hazardous, proper handling guidelines emphasize avoiding inhalation or prolonged skin contact. The compound’s biodegradability and eco-toxicity data are frequently updated to comply with REACH and other regulatory frameworks, addressing queries like "is 4-Hydroxy-3,5-dimethylbenzoic acid safe?"
Innovations in catalytic synthesis methods for 4-Hydroxy-3,5-dimethylbenzoic acid are reducing production costs and waste. Patent analyses reveal advancements in microwave-assisted reactions and enzymatic catalysis, topics trending in academic research. Such developments cater to industries seeking cost-effective and scalable solutions.
In summary, CAS 4919-37-3 remains a cornerstone in fine chemistry due to its multifunctionality. By addressing high-volume search terms like "buy 4-Hydroxy-3,5-dimethylbenzoic acid" and "4919-37-3 MSDS," this overview bridges technical expertise with market needs, ensuring SEO visibility while maintaining scientific rigor.
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